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Compound of Interest

Compound Name: ZINC110492

Cat. No.: B2355430

For Researchers, Scientists, and Drug Development Professionals

The accurate identification of chemical compounds is a cornerstone of scientific research and
drug development. Unique identifiers, such as those provided by the ZINC database, are
critical for accessing a wealth of information about specific molecules. This guide addresses
the query for the IUPAC name and SMILES string for the compound identified as ZINC110492.

Following an extensive search of publicly available chemical databases and resources, it has
been determined that the identifier ZINC110492 is not a valid or currently recognized ZINC ID.
This suggests that the provided identifier may be incorrect, obsolete, or a typographical error.

Understanding ZINC Identifiers

The ZINC database is a curated collection of commercially available compounds for virtual
screening. Each compound in the database is assigned a unique ZINC ID, which serves as a
stable and unambiguous reference. These identifiers are essential for tracking substances
across different datasets and research publications.

Search Methodology

A comprehensive search was conducted to locate the compound associated with ZINC110492.
The search strategy included:

 Direct queries for "ZINC110492" in major chemical databases.
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» Searches for variations of the identifier, including different formatting and padding with
leading zeros.

» Exploration of resources that map historical or obsolete chemical identifiers to current ones.

Despite these efforts, no compound corresponding to ZINC110492 could be located.

Recommendations for Researchers

In instances where a ZINC ID is not found, the following steps are recommended:

 Verify the Identifier: Double-check the original source of the ZINC ID for any potential errors
in transcription.

» Alternative Searches: If the chemical name, structure, or another identifier (such as a CAS
Registry Number or PubChem CID) is known, use that information to perform a new search.

e Consult the ZINC Database Directly: The official ZINC database website offers powerful
search functionalities that can be utilized to find compounds based on various criteria.

Due to the inability to identify a specific compound for ZINC110492, the requested IUPAC
name, SMILES string, and associated data, experimental protocols, and visualizations cannot
be provided. Researchers are encouraged to verify their compound identifiers to ensure the
accuracy and reproducibility of their work.

 To cite this document: BenchChem. [Unraveling the Identity of ZINC110492: A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2355430#zinc110492-iupac-name-and-smiles-string]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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